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Compound of Interest

Compound Name: 2'-Methylacetoacetanilide

Cat. No.: B1293584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for 2'-Methylacetoacetanilide, a key intermediate in various manufacturing

processes. The information presented herein is intended to inform researchers, scientists, and

drug development professionals on the potential hazards, handling procedures, and

toxicological profile of this compound, ensuring its safe use in a laboratory and industrial

setting.

Physicochemical and General Hazard Information
2'-Methylacetoacetanilide is a white to off-white powder. A summary of its key

physicochemical properties is provided in the table below.
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Property Value Reference

Chemical Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

CAS Number 93-68-5

Melting Point 104-106 °C [1]

Boiling Point 326.97°C (rough estimate) [1]

Flash Point 143 °C [1][2][3]

Density 1.06 g/cm³ [3]

Vapor Pressure 0.01 hPa (at 20 °C) [1][2]

GHS Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2'-Methylacetoacetanilide is classified as follows:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4]

Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[4]

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[4]

Hazard Pictogram:

alt text

Signal Word: Warning[4]

Hazard Statements:

H302: Harmful if swallowed.[2][4]

H312: Harmful in contact with skin.[4]
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H332: Harmful if inhaled.[4]

Precautionary Statements:

A comprehensive list of precautionary statements includes: P261, P264, P270, P271, P280,

P301+P312, P302+P352, P304+P340, P312, P330, P362+P364, and P501.[1][4]

Toxicological Data
This section summarizes the available toxicological data for 2'-Methylacetoacetanilide. For

endpoints where specific data for this compound is not readily available, the general

methodology of the relevant OECD test guideline is described.

Acute Toxicity
Endpoint Species Route Value

Classificati
on

Reference

LD₅₀ Rat Oral
>5000 mg/kg

bw
Low toxicity [5]

LD₅₀ Rat Dermal
> 2000 mg/kg

bw
Not Classified [4]

LC₅₀ Rat Inhalation
No data

available

Harmful if

inhaled (GHS

classification)

[4]

Irritation and Sensitization
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Endpoint Species Result Classification Reference

Skin Irritation Rabbit

Not irritating

(Primary Irritation

Index = 0.0)

Not Classified [2]

Eye Irritation Rabbit

Minimally

irritating (effects

reversible by day

8)

Not Classified [6]

Skin

Sensitization
No data available No data available No data available

Repeated Dose Toxicity
Endpoint Species Route Duration Value Reference

NOAEL
No data

available

No data

available

No data

available

No data

available

Mutagenicity
Assay Test System Result Reference

Ames Test (Bacterial

Reverse Mutation

Assay)

No data available No data available

In vitro Micronucleus

Test
No data available No data available

Carcinogenicity
No data is available on the carcinogenic potential of 2'-Methylacetoacetanilide.

Reproductive and Developmental Toxicity
No specific data is available for 2'-Methylacetoacetanilide.
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Experimental Protocols
Detailed experimental protocols for key toxicological assessments are outlined below, based on

internationally recognized OECD guidelines.

Acute Dermal Toxicity (as per OECD 402)
A study was conducted to assess the acute dermal toxicity of 2'-Methylacetoacetanilide in

Wistar rats.[4] A single dose of 2000 mg/kg body weight of the undiluted test substance was

applied to the clipped skin of 5 male and 5 female rats. The application site was covered with a

semi-occlusive dressing for 24 hours.[4] Animals were observed for mortality and clinical signs

of toxicity for 14 days.[4] Body weight was recorded at the beginning and end of the study.[4] At

the end of the observation period, all animals were subjected to a gross necropsy.[4]

Skin Irritation (as per OECD 404)
A study was performed to assess the skin irritation potential of 2'-Methylacetoacetanilide in

New Zealand White rabbits.[2] A single 4-hour, semi-occlusive, dermal application of

approximately 0.5 g of the test substance was administered to the intact skin of three rabbits.[2]

The animals were observed for dermal reactions for four days.[2] The treated areas were

scored for erythema and edema at approximately 24, 48, and 72 hours after application.[2]

Eye Irritation (as per OECD 405)
An eye irritation study was conducted on 2'-Methylacetoacetanilide in rabbits.[6] A single

dose of the test substance was instilled into the conjunctival sac of one eye of each of the three

animals, with the other eye serving as a control.[6] The eyes were examined for ocular

reactions at 1, 24, 48, and 72 hours, and then daily until all effects were reversed.[6] Ocular

lesions of the cornea, iris, and conjunctiva were scored.[6]

Skin Sensitization - Local Lymph Node Assay (LLNA) (as
per OECD 429)
While no specific study for 2'-Methylacetoacetanilide was found, the standard protocol

involves the topical application of the test substance to the dorsum of the ears of mice for three

consecutive days.[1][7][8][9] On day 6, a radiolabeled thymidine is injected intravenously, and
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the draining auricular lymph nodes are excised and weighed.[1] The proliferation of

lymphocytes in the lymph nodes is measured as an indicator of sensitization potential.[1][7]

Bacterial Reverse Mutation Assay (Ames Test) (as per
OECD 471)
This in vitro test uses strains of Salmonella typhimurium and Escherichia coli with pre-existing

mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[10]

The bacteria are exposed to the test substance, with and without metabolic activation (S9 mix).

[10] If the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow

on a medium lacking the essential amino acid. The number of revertant colonies is counted to

determine the mutagenic potential.

In Vitro Mammalian Cell Micronucleus Test (as per OECD
487)
This assay detects damage to chromosomes or the mitotic apparatus in cultured mammalian

cells.[3][11] Cells are exposed to the test substance, with and without metabolic activation.

After exposure, the cells are treated with a cytokinesis blocker (cytochalasin B) to allow for the

identification of cells that have completed one cell division.[3] The cells are then examined for

the presence of micronuclei, which are small, extranuclear bodies containing chromosome

fragments or whole chromosomes that were not incorporated into the daughter nuclei during

mitosis.[11]

Repeated Dose 28-Day Oral Toxicity Study (as per OECD
407)
In this study, the test substance is administered orally to rodents daily for 28 days.[12][13] At

least three dose levels are used, along with a control group.[12] Animals are observed daily for

clinical signs of toxicity. Body weight and food consumption are monitored weekly. At the end of

the study, blood and urine samples are collected for hematological and clinical chemistry

analysis.[12] All animals are subjected to a full necropsy, and organs are weighed and

examined histopathologically.[12] The No-Observed-Adverse-Effect-Level (NOAEL) is

determined from this study.[12][13]
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Reproduction/Developmental Toxicity Screening Test (as
per OECD 421)
This screening study provides information on potential effects on male and female reproductive

performance and on the development of offspring.[14][15][16][17][18] The test substance is

administered orally to male and female rats before, during, and after mating.[14][15] Females

continue to be dosed during gestation and lactation.[14] Endpoints evaluated include mating

performance, fertility, gestation length, litter size, and pup viability, growth, and development.

[15] At termination, reproductive organs are examined histopathologically.[14]

Occupational Exposure and Safety
Occupational Exposure Limits
No specific occupational exposure limits (OELs) such as a Threshold Limit Value (TLV) from

ACGIH, a Permissible Exposure Limit (PEL) from OSHA, or a Recommended Exposure Limit

(REL) from NIOSH have been established for 2'-Methylacetoacetanilide. In the absence of

specific OELs, it is prudent to handle this compound with care, minimizing exposure through

engineering controls, administrative controls, and the use of personal protective equipment.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust.[6]

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[6]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below acceptable levels, a NIOSH-approved respirator should be worn.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in areas where the chemical is handled. Wash hands thoroughly after handling.[6]

First Aid Measures
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get medical attention immediately.

Logical Relationships in Health and Safety
Assessment
The following diagram illustrates the logical workflow for assessing the health and safety of a

chemical like 2'-Methylacetoacetanilide, from initial hazard identification to risk management.
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Conclusion
2'-Methylacetoacetanilide is classified as harmful if swallowed, in contact with skin, or if

inhaled. The available data indicates low acute oral and dermal toxicity. It is not a skin irritant

and is only minimally irritating to the eyes. While specific data for sensitization, mutagenicity,

carcinogenicity, and reproductive toxicity are not readily available in the public domain,

adherence to standard good laboratory practices and the use of appropriate personal

protective equipment should be sufficient to ensure the safe handling of this compound in most

research and development settings. Further investigation into the ECHA REACH registration

dossier may provide more detailed toxicological information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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